N'-(3,4-dihydroxybenzylidene)-3-phenyl-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(E)-(3,4-dihydroxyphenyl)methylideneamino]-3-phenyl-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C17H14N4O3/c22-15-7-6-11(8-16(15)23)10-18-21-17(24)14-9-13(19-20-14)12-4-2-1-3-5-12/h1-10,22-23H,(H,19,20)(H,21,24)/b18-10+
• InChI Key: FAQAQBUWEPUXKA-VCHYOVAHSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NNC(=C2)C(=O)NN=CC3=CC(=C(C=C3)O)O
• Isomeric SMILES: C1=CC=C(C=C1)C2=NNC(=C2)C(=O)N/N=C/C3=CC(=C(C=C3)O)O
• Molecular Formula: C17H14N4O3
• Molecular Weight: 322.32 g/mol

Description

N'-(3,4-dihydroxybenzylidene)-3-phenyl-1H-pyrazole-5-carbohydrazide, also known as DPPH, is a synthetic compound that has been extensively studied for its antioxidant properties. This compound has a unique chemical structure that makes it a potential candidate for various applications in the field of medicine and biotechnology.

Mechanism of Action

N'-(3,4-dihydroxybenzylidene)-3-phenyl-1H-pyrazole-5-carbohydrazide acts as a radical scavenger by donating a hydrogen atom to free radicals, thereby neutralizing their harmful effects. The mechanism of action of this compound involves the formation of a stable diamagnetic molecule after accepting an electron from the hydrogen atom. This mechanism has been extensively studied using various spectroscopic techniques.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been reported to inhibit lipid peroxidation, reduce oxidative stress, and protect against DNA damage. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been reported to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-(3,4-dihydroxybenzylidene)-3-phenyl-1H-pyrazole-5-carbohydrazide in lab experiments is its stability. This compound is a stable free radical that can be stored for long periods without significant degradation. In addition, the this compound assay is simple, quick, and inexpensive, making it a popular method for evaluating the antioxidant capacity of various compounds. However, one of the limitations of using this compound is that it only measures the ability of a compound to donate a hydrogen atom to free radicals, and not its ability to scavenge other reactive oxygen species.

Future Directions

There are several future directions for the research on N'-(3,4-dihydroxybenzylidene)-3-phenyl-1H-pyrazole-5-carbohydrazide. One of the areas of interest is the development of this compound-based sensors for detecting free radicals and reactive oxygen species in biological samples. Another area of research is the synthesis of this compound derivatives with improved antioxidant and anti-inflammatory properties. Furthermore, the potential use of this compound as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders, is an area of active research.
Conclusion
In conclusion, this compound, or this compound, is a synthetic compound with potential applications in the field of medicine and biotechnology. It has been extensively studied for its antioxidant, anti-inflammatory, and neuroprotective properties. The this compound assay is a widely used method for evaluating the antioxidant capacity of various compounds. The synthesis of this compound is simple and efficient, and there are several future directions for research on this compound.

Synthesis Methods

The synthesis of N'-(3,4-dihydroxybenzylidene)-3-phenyl-1H-pyrazole-5-carbohydrazide involves the condensation of 3,4-dihydroxybenzaldehyde and phenylhydrazine in the presence of acetic acid and sodium acetate. The resulting product is then treated with hydrazine hydrate and pyrazole-5-carboxylic acid to obtain this compound. This method is simple and efficient, and the yield of this compound can be improved by optimizing the reaction conditions.

Scientific Research Applications

N'-(3,4-dihydroxybenzylidene)-3-phenyl-1H-pyrazole-5-carbohydrazide has been extensively studied for its antioxidant properties. It is a stable free radical that can be used to measure the antioxidant activity of various compounds. The this compound assay is a widely used method to evaluate the antioxidant capacity of plant extracts, natural products, and synthetic compounds. This compound has also been studied for its anti-inflammatory, anti-cancer, and neuroprotective properties.